N-(6-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenoxypropanamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(6-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenoxypropanamide hydrochloride” is a complex organic molecule. It contains several functional groups, including a fluorobenzothiazole, a morpholinoethyl group, and a phenoxypropanamide group. The presence of these groups suggests that this compound may have interesting chemical properties and potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The fluorobenzothiazole group would likely contribute to the compound’s aromaticity, while the morpholinoethyl and phenoxypropanamide groups could introduce additional complexity and potential sites for reactivity .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would likely depend on the specific conditions and reagents used. The presence of several different functional groups means that there could be multiple potential sites of reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzothiazole group could potentially increase the compound’s stability and resistance to degradation .Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis of novel compounds with structural features similar to the given chemical compound, focusing on their preparation methods and characterization. For instance, the synthesis of fluoroquinolone-based 4-thiazolidinones involves reactions starting from 3,4-difluoronitrobenzene, leading to compounds with potential antimicrobial activities. These synthesized compounds are typically characterized using various analytical techniques such as IR, NMR, and mass spectrometry to confirm their structures (Patel & Patel, 2010).
Biological Activities
Compounds with structural similarities to "N-(6-fluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-phenoxypropanamide hydrochloride" have been evaluated for their biological activities, particularly their antimicrobial potential. For example, some compounds have shown promising antibacterial and antifungal activities in vitro, suggesting their potential as antimicrobial agents (Helal et al., 2013). Another study focused on the synthesis of fluorine-containing thiadiazolotriazinones, which demonstrated significant antibacterial activities, highlighting the importance of fluorine and other substituents in enhancing biological activity (Holla et al., 2003).
Antimicrobial Resistance and Evaluation
The increasing challenge of antimicrobial resistance has prompted the synthesis and evaluation of novel compounds for their efficacy against resistant strains. Research in this area includes the development of novel 4(3H)-quinazolinones and thiazolidinone motifs with fluorine content, aimed at combating antimicrobial resistance. These compounds were synthesized through a hybrid approach and evaluated for their in vitro antimicrobial activities against various bacterial and fungal strains, showing noteworthy potency in some cases (Desai et al., 2013).
Chemical Structure and Molecular Interactions
Studies have also focused on the detailed analysis of chemical structures and their intermolecular interactions, which are crucial for understanding the properties and potential applications of these compounds. For instance, the synthesis and crystal structure analysis of certain derivatives have provided insights into their molecular packing, intermolecular C–H⋯O, C–H⋯N, C–H⋯F, and π–π stacking interactions, which are significant for their stability and reactivity (Banu et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-phenoxypropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN3O3S.ClH/c23-17-6-7-19-20(16-17)30-22(24-19)26(10-9-25-11-14-28-15-12-25)21(27)8-13-29-18-4-2-1-3-5-18;/h1-7,16H,8-15H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQANOWUDORDVIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)CCOC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.